Cas no 57303-41-0 (4,5-dihydro-3-methyl-5-oxo-1H-Pyrazole-1-carboxamide)

4,5-dihydro-3-methyl-5-oxo-1H-Pyrazole-1-carboxamide structure
57303-41-0 structure
Product name:4,5-dihydro-3-methyl-5-oxo-1H-Pyrazole-1-carboxamide
CAS No:57303-41-0
MF:C5H7N3O2
MW:141.127980470657
CID:1017596
PubChem ID:10855552

4,5-dihydro-3-methyl-5-oxo-1H-Pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4,5-dihydro-3-methyl-5-oxo-1H-Pyrazole-1-carboxamide
    • 1H-Pyrazole-1-carboxamide,4,5-dihydro-3-methyl-5-oxo-(9CI)
    • 3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carboxamide
    • (3-methylpyrazol-1-yl)acetic acid
    • (3-Methyl-pyrazol-1-yl)-acetic acid
    • 1-carbamido-3-methyl-2-pyrazolin-5-one
    • 1-carbamido-3-methylpyrazol-5-one
    • 1-carbamoyl-3-methyl-5-pyrazolone
    • 1-carbamoyl-3-methylpyrazol-5-one
    • 1-carbimido-3-methylpyrazol-5-one
    • 3-methyl-1H-pyrazole-1-acetic acid
    • 3-methyl-5-oxo-4,5-dihydro-pyrazole-1-carboxylic acid amide
    • 3-methylpyrazol-1-ylacetic acid
    • 3-methylpyrazol-5-one-1-
    • AC1NMMC6
    • AC1Q2PTB
    • SureCN604399
    • 57303-41-0
    • SCHEMBL11595302
    • AKOS006338515
    • Inchi: InChI=1S/C5H7N3O2/c1-3-2-4(9)8(7-3)5(6)10/h2H2,1H3,(H2,6,10)
    • InChI Key: LQLZHYNOLPBEKL-UHFFFAOYSA-N
    • SMILES: CC1=NN(C(=O)C1)C(=O)N

Computed Properties

  • Exact Mass: 141.053826475g/mol
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 75.8Ų

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